Cas no 1248631-24-4 (5-Bromo-2-(butylsulfanyl)pyridine)

• Product Name: 5-Bromo-2-(butylsulfanyl)pyridine
• CAS No: 1248631-24-4
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 5529315
• Update Time: 2025-05-21

5-Bromo-2-(butylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2-(butylthio)-
• 5-Bromo-2-(butylsulfanyl)pyridine
• 5-Bromo-2-(butylthio)pyridine

• Inchi： 1S/C9H12BrNS/c1-2-3-6-12-9-5-4-8(10)7-11-9/h4-5,7H,2-3,6H2,1H3
• InChI Key： ZDHVWQYNEUEFLG-UHFFFAOYSA-N
• SMILES： C1(SCCCC)=NC=C(Br)C=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 301.5±27.0 °C(Predicted)
• pka: 0.83±0.29(Predicted)

Additional information on 5-Bromo-2-(butylsulfanyl)pyridine

Introduction to 5-Bromo-2-(butylsulfanyl)pyridine (CAS No: 1248631-24-4)

5-Bromo-2-(butylsulfanyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1248631-24-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic sulfide derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and butylsulfanyl substituents on a pyridine core imparts unique reactivity, enabling diverse chemical transformations that are instrumental in drug discovery and material science applications.

The compound’s molecular structure, characterized by a pyridine ring substituted at the 2-position with a butylsulfanyl group and at the 5-position with a bromine atom, contributes to its utility in organic synthesis. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the butylsulfanyl group introduces steric bulk and potential hydrogen bonding capabilities, influencing the compound’s interactions with biological targets.

In recent years, 5-Bromo-2-(butylsulfanyl)pyridine has been explored in the development of novel therapeutic agents. Its scaffold has been incorporated into small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its potential in designing kinase inhibitors, where the pyridine core interacts with the ATP-binding site of enzymes. The bromine substituent allows for easy introduction of further pharmacophores, while the butylsulfanyl group can modulate solubility and binding affinity. Such modifications have led to compounds exhibiting promising activity against cancer and inflammatory diseases.

Moreover, the agrochemical industry has leveraged this compound in the synthesis of advanced pesticides and herbicides. The structural features of 5-Bromo-2-(butylsulfanyl)pyridine contribute to its ability to disrupt metabolic pathways in pests while maintaining environmental safety. Researchers have utilized its reactivity to develop derivatives that exhibit enhanced selectivity and reduced toxicity, aligning with global efforts to promote sustainable agriculture.

The synthetic methodologies involving 5-Bromo-2-(butylsulfanyl)pyridine have also seen advancements. Recent publications highlight innovative approaches for its preparation, including catalytic processes that improve yield and reduce waste. These developments underscore the compound’s importance as a building block in industrial-scale chemical synthesis. The ability to produce high-purity 5-Bromo-2-(butylsulfanyl)pyridine efficiently is crucial for large-scale applications in pharmaceutical manufacturing.

From a computational chemistry perspective, 5-Bromo-2-(butylsulfanyl)pyridine has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its interaction mechanisms with biological targets at an atomic level. By understanding how this compound binds to proteins and enzymes, researchers can optimize its pharmacological properties. Such insights are derived from advanced simulation techniques like molecular dynamics (MD) simulations and quantum mechanical calculations, which provide detailed structural information.

The role of 5-Bromo-2-(butylsulfanyl)pyridine in medicinal chemistry extends beyond kinase inhibition. Emerging research indicates its potential in modulating neurotransmitter receptors, making it a candidate for treating neurological disorders. The pyridine moiety is known to interact with amine-rich binding sites in the brain, while the bromine atom facilitates further derivatization to enhance specificity. Preclinical studies are underway to evaluate derivatives of this compound for their therapeutic efficacy.

In material science, 5-Bromo-2-(butylsulfanyl)pyridine has been investigated for its electronic properties. Its conjugated system and heterocyclic nature make it suitable for applications in organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its use as a precursor in synthesizing π-conjugated polymers that exhibit high charge carrier mobility. This opens up possibilities for developing next-generation electronic devices with improved performance.

The environmental impact of utilizing 5-Bromo-2-(butylsulfanyl)pyridine is also a critical consideration. Efforts are being made to ensure that its production and application adhere to green chemistry principles. This includes optimizing synthetic routes to minimize hazardous byproducts and developing biodegradable derivatives that reduce ecological persistence. Such initiatives reflect the broader commitment within the chemical industry to sustainable practices.

Future directions in the study of 5-Bromo-2-(butylsulfanyl)pyridine include exploring novel synthetic pathways and expanding its applications in drug discovery. Advances in flow chemistry may enable more efficient production methods, while interdisciplinary collaborations between chemists, biologists, and computer scientists will drive innovation in target identification and drug design.